Cas no 1187931-42-5 (Methyl 5-fluorobenzo[b]thiophene-3-carboxylate)

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate is a fluorinated heterocyclic compound featuring a benzo[b]thiophene core with a carboxylate ester at the 3-position and a fluorine substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the ester group offers versatility for further functionalization. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications. It is particularly useful in the development of fluorinated analogs for drug discovery and material science.

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate structure

1187931-42-5 structure

Product Name:Methyl 5-fluorobenzo[b]thiophene-3-carboxylate

CAS No:1187931-42-5

MF:C₁₀H₇FO₂S

MW:210.224785089493

MDL:MFCD12913735

CID:3167992

PubChem ID:84820102

Update Time:2025-06-06

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-fluorobenzo[b]thiophene-3-carboxylate
- 5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester
- 4309AJ
- SB31427
- methyl 5-fluoro-1-benzothiophene-3-carboxylate
- CS-0441805
- Methyl5-fluorobenzo[b]thiophene-3-carboxylate
- 1187931-42-5
- MDL： MFCD12913735
- Inchi： 1S/C10H7FO2S/c1-13-10(12)8-5-14-9-3-2-6(11)4-7(8)9/h2-5H,1H3
- InChI Key： UZTMIFQXLXCIJC-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OC)C2C=C(C=CC1=2)F

Computed Properties

Exact Mass: 210.01507880 g/mol
Monoisotopic Mass: 210.01507880 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 54.5
Molecular Weight: 210.23

Experimental Properties

Boiling Point: 308.3±22.0°C at 760 mmHg

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0029-1g	5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester	1187931-42-5	96%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0029-5g	5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester	1187931-42-5	96%	5g	33904.74CNY	2021-05-07
Chemenu	CM152576-1g	methyl 5-fluorobenzo[b]thiophene-3-carboxylate	1187931-42-5	95%	1g	$1730	2021-06-09
Chemenu	CM152576-1g	methyl 5-fluorobenzo[b]thiophene-3-carboxylate	1187931-42-5	95%	1g	$1403	2023-11-23
Alichem	A169005500-1g	Methyl 5-fluorobenzo[b]thiophene-3-carboxylate	1187931-42-5	95%	1g	$2016.50	2023-09-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0029-1g	5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester	1187931-42-5	96%	1g	¥8726.45	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	28R0029-5g	5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester	1187931-42-5	96%	5g	¥34958.27	2025-01-20
eNovation Chemicals LLC	Y1292954-1g	5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester	1187931-42-5	95%	1g	$1115	2024-07-28
eNovation Chemicals LLC	Y1292954-5g	5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester	1187931-42-5	95%	5g	$4475	2024-07-28
eNovation Chemicals LLC	Y1292954-1g	5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester	1187931-42-5	95%	1g	$1115	2025-02-28